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Compound of Interest

Compound Name: 2,6-Dimethylterephthalic acid

Cat. No.: B181706 Get Quote

Essential Safety and Handling Guide for 2,6-
Dimethylterephthalic Acid
Disclaimer: A specific Safety Data Sheet (SDS) for 2,6-Dimethylterephthalic acid (CAS No.

80238-12-6) was not readily available. The following guidance is based on general best

practices for handling solid organic acids in a laboratory setting and data from structurally

similar compounds. Researchers should always perform a thorough risk assessment before

beginning work and consult with their institution's Environmental Health and Safety (EHS)

department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2,6-Dimethylterephthalic acid. Adherence to these

procedures is crucial for ensuring personal safety and proper chemical management.

Chemical Properties and Data
While detailed toxicological data is limited, the following physical and chemical properties are

available for 2,6-Dimethylterephthalic acid.
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Property Value

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.18 g/mol

Appearance Solid (form may vary)

Storage Room temperature, in a dry environment[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is recommended when handling 2,6-Dimethylterephthalic acid.

PPE Category Recommendation

Eye and Face Protection

Wear chemical safety goggles or safety glasses

with side shields.[2] If there is a splash hazard,

a face shield should also be worn.[3]

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile or

butyl rubber).[2] Always consult the glove

manufacturer's specifications for chemical

compatibility and breakthrough times.

Skin Protection

A standard laboratory coat is required. For tasks

with a higher risk of dust generation or

splashing, consider a chemically resistant apron

or coveralls.[2]

Respiratory Protection

For handling small quantities in a well-ventilated

area, respiratory protection may not be

necessary. If dust is generated, a NIOSH-

approved N95 or P1 dust mask should be used.

[2] For larger quantities or in poorly ventilated

areas, use a respirator with a particulate filter.[4]
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A systematic approach to handling ensures minimal exposure and reduces the risk of

accidents.

1. Preparation:

Thoroughly read and understand this safety guide before beginning work.

Ensure all necessary PPE is available and in good condition.[2]

Work in a well-ventilated area, such as a chemical fume hood, especially when weighing or

transferring the solid to minimize dust inhalation.[5]

Locate the nearest eyewash station and safety shower before starting any procedure.

2. Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.[2]

Minimize dust generation when handling the solid material.[6][7] Use techniques like careful

scooping rather than pouring from a height.

Keep the container tightly closed when not in use.[7]

Do not eat, drink, or smoke in the laboratory or handling area.[2][4]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[6]

3. Accidental Release Measures:

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust creation,

and place it into a suitable, labeled container for disposal.[6][8] Moisten the material slightly

to prevent it from becoming airborne if appropriate.[4]

Ventilate the area of the spill.

For large spills, evacuate the area and consult with your institution's EHS department.
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First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air

immediately.[6] If they feel unwell or have

difficulty breathing, seek medical attention.[7]

Skin Contact

Remove all contaminated clothing immediately.

[6] Rinse the affected skin area with plenty of

soap and water.[7] If irritation develops or

persists, get medical advice.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[7] Seek

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[4] If the person is conscious and alert,

give them a couple of glasses of water to drink.

[6] Seek medical attention.

Disposal Plan
Proper disposal prevents environmental contamination and ensures regulatory compliance.

Waste Classification: Based on information for similar compounds, 2,6-
Dimethylterephthalic acid is not typically classified as a hazardous waste. However, waste

classification can vary by jurisdiction and the presence of contaminants.

Disposal Method: Dispose of the chemical waste and any contaminated materials (e.g.,

gloves, weighing paper) in a designated and properly labeled chemical waste container.[6][7]

The material may be suitable for incineration at a licensed chemical destruction facility.[9]
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Contaminated Packaging: Empty containers should be triple-rinsed and disposed of

according to institutional guidelines.[9]

Regulatory Compliance: Always follow local, state, and federal regulations for chemical

waste disposal.[10] Do not discharge to sewer systems or waterways.[9]

Procedural Workflow for Handling 2,6-
Dimethylterephthalic Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.guidechem.com/msds/6051-66-7.html
https://saas-tw-fs.usequantum.com/upload/44d8ad08-a1c3-4e8f-a3df-47ccdf157e73.pdf
https://www.guidechem.com/msds/6051-66-7.html
https://www.benchchem.com/product/b181706?utm_src=pdf-body
https://www.benchchem.com/product/b181706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

4. Waste Disposal

3. Emergency Response

Risk Assessment

Gather & Inspect PPE

Prepare Well-Ventilated Workspace

Weigh/Transfer Chemical
(Minimize Dust)

Proceed when ready

Perform Experiment

Close Container & Clean Workspace Exposure or Spill Occurs

If incident occurs

Segregate Waste
(Chemical & Contaminated PPE)

Post-experiment

Label Waste Container

Store for Pickup

Administer First Aid
(See Table)

Contain & Clean Spill
(See Measures)

Seek Medical Attention Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for safe handling of 2,6-Dimethylterephthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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